Cas no 2227750-33-4 ((3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227750-33-4
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6194369
• PubChem ID: 165971250
• Update Time: 2025-06-07

(3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• EN300-1995642
• 2227750-33-4

• Inchi： 1S/C11H13ClO4/c1-2-16-10-4-3-7(12)5-8(10)9(13)6-11(14)15/h3-5,9,13H,2,6H2,1H3,(H,14,15)/t9-/m1/s1
• InChI Key： GBRVCZXOGYGBED-SECBINFHSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](CC(=O)O)O)OCC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227750-33-4)

(3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number 2227750-33-4, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound features a chiral center, which makes it a valuable candidate for studying stereoselective synthesis and pharmacological activity.

The< strong>5-chloro-2-ethoxyphenyl moiety in the molecule contributes to its distinct chemical behavior, influencing both its reactivity and interactions with biological targets. This feature has been explored in recent studies for its role in modulating enzyme activity and receptor binding. The< strong>3-hydroxypropanoic acid side chain adds another layer of complexity, enabling diverse functionalization possibilities that are crucial for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical use. The stereochemistry of (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid makes it an ideal candidate for such studies. Researchers have been investigating its potential as a chiral auxiliary or intermediate in the synthesis of more complex molecules. The< strong>CAS No. 2227750-33-4 registry ensures that scientists worldwide can reliably access and reference this compound in their experiments.

The pharmacological profile of this compound has been the subject of several cutting-edge studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This potential makes it a promising candidate for further investigation in the context of developing anti-inflammatory drugs. Additionally, the< strong>5-chloro-2-ethoxyphenyl group has shown interesting interactions with various biological targets, which could lead to new therapeutic applications.

The synthesis of< strong>(3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid presents unique challenges due to its chiral center and the presence of multiple functional groups. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product exhibits the desired pharmacological properties without unwanted side effects.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have helped researchers predict how< strong>(3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid interacts with biological targets at the molecular level. This information is invaluable for designing more effective drug candidates and optimizing their pharmacokinetic profiles.

The< strong>CAS No. 2227750-33-4 classification provides a standardized way to identify and communicate information about this compound across different scientific disciplines. This standardization is essential for ensuring consistency in research data and facilitating collaboration among scientists worldwide. The compound's unique properties make it a valuable tool for exploring new frontiers in pharmaceutical chemistry.

The potential applications of< strong>(3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid extend beyond drug development. It has shown promise as a building block for more complex molecules, including those used in agrochemicals and material science. The versatility of its structure allows for diverse modifications, making it a versatile intermediate in synthetic chemistry.

In conclusion, (3R)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227750-33-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, make it a compelling subject for further exploration. As research continues to uncover new applications and benefits, this compound is poised to play an increasingly important role in the chemical and pharmaceutical industries.